Cas no 1157138-86-7 (2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1157138-86-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6201451
• PubChem ID: 21190525
• Update Time: 2025-06-13

2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CS-0302549
• EN300-1845337
• trans-2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• 1157138-86-7

• Inchi： 1S/C12H14O4/c1-15-8-3-7(4-9(5-8)16-2)10-6-11(10)12(13)14/h3-5,10-11H,6H2,1-2H3,(H,13,14)
• InChI Key： BQGQEHIDCZMYBA-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1157138-86-7)

2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1157138-86-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, which is further substituted with methoxy groups at the 3rd and 5th positions. The structural features of this molecule make it a promising candidate for various biochemical and pharmacological applications, particularly in the development of novel therapeutic agents.

The cyclopropane moiety in 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid is a key structural element that contributes to its unique chemical and biological properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity and binding affinity of molecules. This strain can be relieved through various chemical transformations, making cyclopropane-based compounds valuable intermediates in synthetic chemistry. The presence of the aromatic phenyl ring further enhances the compound's potential by providing a platform for interactions with biological targets, such as enzymes and receptors.

The methoxy groups at the 3rd and 5th positions of the phenyl ring in 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid introduce additional functionalization possibilities and can influence the electronic properties of the molecule. These substituents can modulate the compound's solubility, metabolic stability, and binding interactions with biological targets. The combination of these structural elements makes this compound a versatile scaffold for drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid. Research has demonstrated that this compound exhibits promising activities in several biological assays. For instance, studies have shown that it may have inhibitory effects on certain enzymes involved in inflammatory pathways. The cyclopropane ring's strain can be leveraged to develop molecules that interact tightly with enzyme active sites, potentially leading to potent inhibitors.

Moreover, the aromatic phenyl ring with methoxy substitutions provides a favorable scaffold for further derivatization to explore different pharmacological profiles. Researchers have been investigating analogs of 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid to optimize its bioactivity and pharmacokinetic properties. These efforts include modifications aimed at enhancing selectivity, improving solubility, and reducing toxicity.

The synthesis of 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to construct the cyclopropane ring efficiently. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been particularly useful in this regard. The introduction of methoxy groups at specific positions on the phenyl ring has also been achieved through selective halogenation followed by nucleophilic substitution reactions.

The pharmacokinetic profile of 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for its development into a viable therapeutic agent. Preclinical studies have provided insights into its metabolic stability and potential interactions with cytochrome P450 enzymes. These findings are crucial for predicting its behavior in vivo and for designing clinical trials.

One of the most exciting areas of research involving 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid is its potential application in treating neurological disorders. Preliminary studies suggest that this compound may interact with specific receptors in the brain that are implicated in conditions such as depression and anxiety. The unique structural features of this molecule make it an attractive candidate for developing novel therapeutics that target these receptors more selectively than existing drugs.

Additionally, the compound has shown promise in preclinical models as an anti-inflammatory agent. Inflammation plays a significant role in various diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid to modulate inflammatory pathways has been demonstrated through both in vitro and in vivo studies. These findings highlight its potential as a lead compound for developing new treatments for inflammation-related diseases.

The future directions for research on 2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid include further exploration of its mechanism of action and optimization of its pharmacological properties. Advances in computational chemistry and molecular modeling are expected to play a significant role in these efforts by providing insights into how this compound interacts with biological targets at the molecular level.

Furthermore, clinical trials will be essential to evaluate the safety and efficacy of this compound in human patients. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial for translating preclinical findings into tangible therapeutic benefits for patients suffering from various diseases.

In conclusion,2-(3,5-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1157138-86-7) is a structurally unique compound with significant potential in medicinal chemistry and drug development. Its combination of a cyclopropane ring with a substituted phenyl group offers versatile opportunities for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, paving the way for innovative treatments in medicine.